Cas no 929022-07-1 (methyl 2-cyano-3-methoxybenzoate)

methyl 2-cyano-3-methoxybenzoate structure
929022-07-1 structure
Product name:methyl 2-cyano-3-methoxybenzoate
CAS No:929022-07-1
MF:C10H9NO3
MW:191.183362722397
CID:4659986

methyl 2-cyano-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-cyano-3-methoxybenzoate
    • Inchi: 1S/C10H9NO3/c1-13-9-5-3-4-7(8(9)6-11)10(12)14-2/h3-5H,1-2H3
    • InChI Key: GCAVBDZHGNSMIV-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=CC(OC)=C1C#N

Computed Properties

  • Exact Mass: 191.058
  • Monoisotopic Mass: 191.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.3A^2
  • XLogP3: 1.8

methyl 2-cyano-3-methoxybenzoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A015023470-1g
Methyl 2-cyano-3-methoxybenzoate
929022-07-1 97%
1g
$1534.70 2023-08-31
Alichem
A015023470-500mg
Methyl 2-cyano-3-methoxybenzoate
929022-07-1 97%
500mg
$806.85 2023-08-31
Alichem
A015023470-250mg
Methyl 2-cyano-3-methoxybenzoate
929022-07-1 97%
250mg
$484.80 2023-08-31

Recommend Articles

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.